Cas no 13633-26-6 (Benzene,3-buten-1-yn-1-yl-)

• Product name: Benzene,3-buten-1-yn-1-yl-
• CAS No: 13633-26-6
• MF: C₁₀H₈
• MW: 128.17052
• CID: 119807
• PubChem ID: 11007918

Benzene,3-buten-1-yn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Benzene,3-buten-1-yn-1-yl-
• Benzene, 3-buten-1-ynyl- (9CI)
• but-3-en-1-ynylbenzene
• 3-buten-1-ynylbenzene
• BB 0305184
• 13633-26-6
• AKOS034832636
• phenylbutenyne
• DTXSID20451570
• (But-3-en-1-yn-1-yl)benzene
• but-3-en-1-ynyl-benzene

• Inchi： InChI=1S/C10H8/c1-2-3-7-10-8-5-4-6-9-10/h2,4-6,8-9H,1H2
• InChI Key： GDELZQKEFMWYKA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)#CC=C

Computed Properties

• Exact Mass: 128.06264
• Monoisotopic Mass: 128.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0